![molecular formula C10H9BrO2 B8146116 4-Bromo-3-cyclopropylbenzoic acid](/img/structure/B8146116.png)
4-Bromo-3-cyclopropylbenzoic acid
Overview
Description
4-Bromo-3-cyclopropylbenzoic acid is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-3-cyclopropylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-3-cyclopropylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
A study by Guerrera et al. (1995) demonstrated a novel aromatic nucleophilic substitution with rearrangement reaction involving bromo-nitrobenzo derivatives, potentially applicable in the synthesis of amino-nitrobenzo compounds, which could be related to 4-Bromo-3-cyclopropylbenzoic acid's synthetic pathways (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
Zherikova et al. (2016) focused on the thermochemical and solubility data of bromobenzoic acids, which is crucial for understanding the solubility and stability of compounds like 4-Bromo-3-cyclopropylbenzoic acid, especially in pharmaceutical applications (Zherikova, Svetlov, Kuratieva, & Verevkin, 2016).
Hamor and Reavlin (1967) investigated alkyl esters of bromo-sulfamoylbenzoic acids, revealing insights into the electronic effects on anticonvulsant activity. This research may have implications for understanding the activity of structurally similar compounds like 4-Bromo-3-cyclopropylbenzoic acid (Hamor & Reavlin, 1967).
A study by Chapman et al. (1968) on pharmacologically active benzo[b]thiophen derivatives, including bromo-derivatives, suggests potential pharmaceutical applications for 4-Bromo-3-cyclopropylbenzoic acid (Chapman, Clarke, & Sawhney, 1968).
Bunnett and Rauhut (2003) described the synthesis of bromomethylbenzoic acids, which can be related to methods for synthesizing compounds like 4-Bromo-3-cyclopropylbenzoic acid (Bunnett & Rauhut, 2003).
Varughese and Pedireddi (2006) studied the interactions of dihydroxybenzoic acid and its bromo derivative with N-donor compounds, which can provide insights into the supramolecular chemistry of bromobenzoic acids (Varughese & Pedireddi, 2006).
properties
IUPAC Name |
4-bromo-3-cyclopropylbenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c11-9-4-3-7(10(12)13)5-8(9)6-1-2-6/h3-6H,1-2H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGANYEISFXSNBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=CC(=C2)C(=O)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-cyclopropylbenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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